Cas no 2172103-51-2 (1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• CAS No: 2172103-51-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5973027
• PubChem ID: 165545874
• Update Time: 2025-10-17

1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid
• 1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentane-1-carboxylic acid
• EN300-1517483
• 2172103-51-2

• Inchi： 1S/C27H32N2O6/c1-2-34-18(15-24(30)29-27(25(31)32)13-7-8-14-27)16-28-26(33)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UCVKVSGTWDZZFK-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OCC)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid

Introduction to 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid (CAS No. 2172103-51-2)

1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2172103-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane ring, multiple amino and carbonyl functionalities, and an ethoxy substituent. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural design of 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid is strategically tailored to interact with biological targets in a highly specific manner. The cyclopentane core provides a rigid scaffold that can mimic the conformational preferences of natural biomolecules, while the amide and carbonyl groups are well-known for their ability to form hydrogen bonds, a critical interaction in many pharmacological processes. The ethoxy substituent at the 3-position introduces additional polarity, which can influence solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and potential applications in bioimaging and drug delivery systems. The 9H-fluoren-9-ylmethoxycarbonyl group in this compound not only contributes to its structural complexity but also opens up possibilities for conjugation with other biomolecules or functional groups, thereby expanding its utility in synthetic chemistry.

One of the most compelling aspects of 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid is its potential as a building block for the synthesis of more complex pharmacophores. The presence of multiple reactive sites—such as the amine group for coupling reactions, the carbonyl group for condensation reactions, and the fluorene moiety for further functionalization—makes it an attractive intermediate in the development of novel therapeutic agents. Researchers have leveraged similar structural motifs in their quest to discover drugs with improved efficacy and reduced side effects.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational modeling and experimental validation are used in tandem to optimize molecular properties. The rigid cyclopentane ring in 1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentane-1-carboxylic acid aligns well with this approach, as it can be engineered to fit into specific binding pockets within biological targets with high precision. This level of specificity is crucial for minimizing off-target effects and improving overall therapeutic outcomes.

The synthesis of 1-(3-hydroxypropyl)-4-(methylthio)thiazole, another compound that shares structural similarities with our target molecule, has provided valuable insights into the synthetic pathways that can be employed for constructing complex heterocyclic frameworks. These methodologies have been adapted and refined to include steps that introduce functionalities such as amides and fluorene derivatives, paving the way for the efficient preparation of 1-(3-hydroxypropyl)-4-(methylthio)thiazole analogs.

In addition to its potential applications in drug discovery, 1-(3-hydroxypropyl)-4-(methylthio)thiazole has been studied for its role in modulating biological pathways associated with inflammation and oxidative stress. These studies have highlighted the importance of designing molecules with precise steric and electronic properties to achieve desired biological effects. The structural features of our target compound share commonalities with these molecules, suggesting that it may exhibit similar modulatory activities.

The integration of advanced synthetic techniques has enabled chemists to explore new frontiers in molecular design. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex organic molecules are constructed, allowing for the efficient introduction of diverse functional groups into pre-existing scaffolds. These methods have been instrumental in synthesizing analogs of 1-(3-hydroxypropyl)-4-(methylthio)thiazole, which have been tested for their biological activity.

The exploration of novel pharmacological entities often involves screening large libraries of compounds to identify those with promising activity profiles. High-throughput screening (HTS) technologies have made this process more efficient by allowing researchers to rapidly test thousands of compounds against various biological targets. Compounds like 1-(3-hydroxypropyl)-4-(methylthio)thiazole have been subjected to HTS campaigns to identify potential leads for further development.

The development of new drugs is a multifaceted process that requires careful consideration of various factors, including pharmacokinetics, toxicity, and manufacturability. Computational tools such as molecular docking and pharmacokinetic modeling have become indispensable in predicting how a compound will behave within a biological system. These tools help researchers make informed decisions about which compounds are worth pursuing further.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. The presence of fluorene derivatives in our target molecule underscores its potential as a versatile building block for designing next-generation therapeutics.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, there is an increasing demand for innovative chemical entities capable of modulating these processes effectively. Compounds like 1-(3-hydroxypropyl)-4-(methylthio)thiazole serve as inspiration for designing molecules that can address unmet medical needs through rational drug design approaches.